Cas no 863611-36-3 (N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 863611-36-3
• MF: C₂₀H₂₁N₃O₆
• MW: 399.397245168686
• CID: 5556406
• PubChem ID: 78377300
• Update Time: 2025-07-08

N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 863611-36-3
• N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C20H21N3O6/c1-27-13-6-4-12(5-7-13)23-19(25)15(11-21-20(23)26)18(24)22-16-9-8-14(28-2)10-17(16)29-3/h4-10,15H,11H2,1-3H3,(H,21,26)(H,22,24)
• InChI Key： WNPIOQLLZOOHCB-UHFFFAOYSA-N
• SMILES： O=C1C(C(NC2C=CC(=CC=2OC)OC)=O)CNC(N1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 399.14303540g/mol
• Monoisotopic Mass: 399.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Analysis of N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863611-36-3)

The compound N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 863611-36-3) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique tetrahydropyrimidine core, coupled with multiple methoxyphenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's carboxamide moiety and dioxo functionality contribute to its stability and bioavailability, key factors in modern drug design. Its CAS No. 863611-36-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and pharmacology.

One of the most intriguing aspects of N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is its potential role in addressing chronic inflammatory diseases. With growing public interest in anti-inflammatory agents and immune system modulation, this compound's mechanism of action is under rigorous investigation. Preliminary studies suggest it may inhibit key pro-inflammatory cytokines, aligning with current trends in personalized healthcare.

From a synthetic chemistry perspective, the methoxyphenyl groups in this molecule enhance its lipophilicity, improving membrane permeability—a critical attribute for central nervous system (CNS) drug candidates. This property has sparked discussions in forums and research communities about its applicability in neurodegenerative disorder research, a hot topic in 2024.

The compound's tetrahydropyrimidine-5-carboxamide scaffold is also noteworthy for its resemblance to uracil derivatives, which are foundational in nucleic acid chemistry. This structural similarity has led to speculation about its potential in antiviral research, particularly in light of recent global health challenges. However, further validation is required to explore this avenue.

In the context of green chemistry, researchers are evaluating sustainable synthesis routes for CAS No. 863611-36-3. The integration of catalytic methods and biodegradable solvents in its production aligns with the pharmaceutical industry's push toward environmentally friendly processes—a priority for ethically conscious investors and consumers alike.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound's purity and stability. These methods are frequently queried alongside the compound's CAS number in scientific search engines, highlighting the technical rigor associated with its study.

As the scientific community continues to explore N-(2,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, its commercial viability remains a subject of debate. While its patent landscape is still evolving, early-stage collaborations between academia and biotech firms suggest growing industrial interest. This trend mirrors broader shifts toward translational research in life sciences.

For researchers investigating structure-activity relationships (SAR), this compound offers a rich template for molecular optimization. Its modular design allows for strategic modifications to enhance target selectivity or reduce off-target effects—a recurring theme in drug development discussions across professional networks.

In conclusion, CAS No. 863611-36-3 represents a compelling case study at the intersection of organic synthesis, drug discovery, and molecular biology. Its multifaceted applications and alignment with contemporary research priorities ensure its continued prominence in scientific literature and high-throughput screening initiatives worldwide.